Cas no 1206228-86-5 (2-Methylmorpholine-2-carbonitrile)

• Product Name: 2-Methylmorpholine-2-carbonitrile
• CAS No: 1206228-86-5
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 5712488
• PubChem ID: 131201425
• Update Time: 2025-08-04

2-Methylmorpholine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methylmorpholine-2-carbonitrile
• F19090
• MFCD31440598
• EN300-719434
• 1206228-86-5
• SCHEMBL24845866
• 2-Morpholinecarbonitrile, 2-methyl-

• Inchi： 1S/C6H10N2O/c1-6(4-7)5-8-2-3-9-6/h8H,2-3,5H2,1H3
• InChI Key： FOXNTVLALNNVES-UHFFFAOYSA-N
• SMILES： O1CCNCC1(C#N)C

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 245.0±35.0 °C(Predicted)
• pka: 6.86±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-Methylmorpholine-2-carbonitrile

Comprehensive Overview of 2-Methylmorpholine-2-carbonitrile (CAS No. 1206228-86-5): Properties, Applications, and Industry Insights

2-Methylmorpholine-2-carbonitrile (CAS No. 1206228-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of morpholine, this nitrile-containing molecule exhibits versatile reactivity, making it valuable for synthesizing intermediates in drug discovery and fine chemicals. The compound's molecular framework combines a morpholine ring with a cyano group at the 2-position, offering distinct electronic and steric properties that influence its applications.

In recent years, the demand for high-purity 2-Methylmorpholine-2-carbonitrile has surged, driven by its role in developing small-molecule therapeutics and agrochemicals. Researchers frequently search for "synthesis methods for 1206228-86-5" or "2-Methylmorpholine-2-carbonitrile suppliers," reflecting its commercial and academic relevance. The compound's stability under mild conditions and compatibility with diverse reaction protocols (e.g., nucleophilic substitutions or catalytic hydrogenations) further enhance its utility.

From a physicochemical perspective, 2-Methylmorpholine-2-carbonitrile typically presents as a colorless to pale-yellow liquid with moderate solubility in polar organic solvents. Its boiling point and vapor pressure data are critical for industrial handling, while spectroscopic profiles (IR, NMR) aid in quality verification. Analytical techniques like HPLC and GC-MS are commonly employed to ensure purity, especially when the compound is used in GMP-compliant pharmaceutical processes.

The compound's applications extend to asymmetric catalysis and ligand design, where its chiral center enables enantioselective transformations. Recent patents highlight its use in preparing kinase inhibitors and antiviral agents, aligning with trends in precision medicine. Environmental considerations also shape its adoption, as industries seek greener synthetic routes to minimize waste generation—prompting queries like "sustainable production of 1206228-86-5."

Regulatory compliance remains a key focus area. While 2-Methylmorpholine-2-carbonitrile is not classified as hazardous under major chemical inventories, proper storage conditions (e.g., inert atmospheres, moisture control) are recommended to maintain stability. Suppliers often provide technical datasheets detailing handling precautions, which address frequent search terms such as "safety data for CAS 1206228-86-5."

Market analyses indicate growing interest in custom synthesis services for this compound, particularly from contract research organizations (CROs). Its integration into high-throughput screening libraries underscores its potential in drug candidate optimization. Additionally, advancements in continuous flow chemistry have enabled more efficient scale-up processes, reducing production costs—a topic frequently discussed in process chemistry forums.

Future prospects for 2-Methylmorpholine-2-carbonitrile include explorations in bioconjugation chemistry and material science, where its bifunctional nature could facilitate novel polymer designs. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's role in medicinal chemistry pipelines is expected to expand, solidifying its position as a multipurpose building block in modern synthetic strategies.